Cas no 625386-12-1 (Methyl 3-amino-1-(4-methoxybenzyl)-1H-pyrazole-5-carboxylate)

• Product Name: Methyl 3-amino-1-(4-methoxybenzyl)-1H-pyrazole-5-carboxylate
• CAS No: 625386-12-1
• MF: C₁₃H₁₅N₃O₃
• MW: 261.276502847672
• CID: 441165
• Update Time: 2025-10-28

Methyl 3-amino-1-(4-methoxybenzyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 3-amino-1-[(4-methoxyphenyl)methyl]-,methyl ester
• methyl 3-amino-1-(4-methoxybenzyl)-1H-pyrazole-5-carboxylate
• NJXLGWGMTKMPCO-UHFFFAOYSA-N
• N-4-methoxybenzyl-3-amino-pyrazole-5-carboxylic acid methyl ester
• 5-amino-2-(4-methoxy-benzyl)-2H-pyrazole-3-carboxylic acid methyl ester
• 1-(4-Methoxybenzyl)-3-amino-1H-pyrazole-5-carboxylic acid methyl ester
• Methyl 3-amino-1-(4-methoxybenzyl)-1H-pyrazole-5-carboxylate

• Inchi： 1S/C13H15N3O3/c1-18-10-5-3-9(4-6-10)8-16-11(13(17)19-2)7-12(14)15-16/h3-7H,8H2,1-2H3,(H2,14,15)
• InChI Key： NJXLGWGMTKMPCO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CN1C(C(=O)OC)=CC(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 306
• Topological Polar Surface Area: 79.4

Additional information on Methyl 3-amino-1-(4-methoxybenzyl)-1H-pyrazole-5-carboxylate

Methyl 3-amino-1-(4-methoxybenzyl)-1H-pyrazole-5-carboxylate (CAS No. 625386-12-1): An Overview

Methyl 3-amino-1-(4-methoxybenzyl)-1H-pyrazole-5-carboxylate (CAS No. 625386-12-1) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and as a building block in the synthesis of more complex molecules.

The chemical structure of Methyl 3-amino-1-(4-methoxybenzyl)-1H-pyrazole-5-carboxylate consists of a pyrazole ring substituted with an amino group, a methoxybenzyl group, and a methyl ester. The presence of these functional groups imparts specific properties that make it an attractive candidate for various applications. The pyrazole ring, known for its biological activity, is often found in compounds with anti-inflammatory, analgesic, and antipyretic properties. The methoxybenzyl group enhances solubility and stability, while the methyl ester provides a convenient handle for further chemical modifications.

Recent studies have highlighted the potential of Methyl 3-amino-1-(4-methoxybenzyl)-1H-pyrazole-5-carboxylate in the development of novel drugs. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable lead compound in the development of new treatments for inflammatory diseases.

In addition to its anti-inflammatory properties, Methyl 3-amino-1-(4-methoxybenzyl)-1H-pyrazole-5-carboxylate has also been investigated for its potential as an antiviral agent. A study published in Antiviral Research demonstrated that this compound effectively inhibits the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interference with viral entry and replication processes, making it a promising candidate for further development as an antiviral drug.

The synthetic versatility of Methyl 3-amino-1-(4-methoxybenzyl)-1H-pyrazole-5-carboxylate is another key aspect that contributes to its significance in pharmaceutical research. Its modular structure allows for easy modification through various synthetic routes, enabling the creation of analogs with enhanced biological activity or improved pharmacokinetic properties. For example, researchers have successfully synthesized derivatives with increased potency and selectivity by modifying the amino and methoxybenzyl groups.

Beyond its direct therapeutic applications, Methyl 3-amino-1-(4-methoxybenzyl)-1H-pyrazole-5-carboxylate serves as a valuable intermediate in the synthesis of more complex molecules. Its use as a building block in combinatorial chemistry has led to the discovery of novel compounds with diverse biological activities. This approach has been particularly useful in high-throughput screening campaigns aimed at identifying new drug candidates.

The safety profile of Methyl 3-amino-1-(4-methoxybenzyl)-1H-pyrazole-5-carboxylate is another important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that it exhibits low toxicity and good tolerability at therapeutic doses. However, further investigations are necessary to fully understand its long-term safety and potential side effects.

In conclusion, Methyl 3-amino-1-(4-methoxybenzyl)-1H-pyrazole-5-carboxylate (CAS No. 625386-12-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its biological activity and synthetic versatility, make it an attractive candidate for further exploration and development. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, paving the way for innovative treatments for various diseases.